Cas no 2287262-14-8 (2-Amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287262-14-8
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 6170638
• PubChem ID: 137942747
• Update Time: 2025-10-23

2-Amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• EN300-6761225
• 2-amino-2-[3-(2,6-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2287262-14-8

• Inchi： 1S/C13H13F2NO2/c14-7-2-1-3-8(15)9(7)12-4-13(5-12,6-12)10(16)11(17)18/h1-3,10H,4-6,16H2,(H,17,18)
• InChI Key： RCDPUVFTDRTPOQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C12CC(C(C(=O)O)N)(C1)C2)F

Computed Properties

• Exact Mass: 253.09143498g/mol
• Monoisotopic Mass: 253.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

2-Amino-2-[3-(2,6-Difluorophenyl)-1-Bicyclo[1.1.1]Pentanyl]Acetic Acid: A Comprehensive Overview

2-Amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, also known by its CAS registry number CAS No. 2287262-14-8, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique bicyclic framework and the presence of fluorine atoms, which contribute to its intriguing chemical properties and potential biological activities.

The molecular structure of this compound comprises a bicyclo[1.1.1]pentane ring system, which is a highly rigid and stable framework. Attached to this bicyclic core is a 3-(2,6-difluorophenyl) group, introducing electronic effects and potential interactions with biological targets. The acetic acid moiety further enhances the compound's versatility, enabling it to participate in various chemical reactions and biological processes.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery efforts. Its unique combination of structural features makes it an attractive candidate for targeting specific biological pathways, particularly those involved in neurological disorders and inflammation. Researchers have explored its ability to modulate enzyme activity and interact with cellular receptors, paving the way for its application in therapeutic interventions.

The synthesis of 2-Amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of fluorinated aromatic rings introduces challenges in terms of reactivity and selectivity, but recent advancements in catalytic methods have improved the efficiency of these reactions.

In terms of applications, this compound has shown promise in preclinical studies as a potential anti-inflammatory agent. Its ability to inhibit key inflammatory mediators suggests that it could be developed into a novel therapeutic for conditions such as arthritis and neuroinflammation. Additionally, its structural flexibility allows for further modification to enhance bioavailability and efficacy.

From an environmental standpoint, the stability and biodegradation properties of this compound are critical considerations for its large-scale production and use. Recent research has focused on optimizing synthetic routes to minimize waste and improve sustainability, aligning with global efforts to promote green chemistry practices.

In conclusion, 2-Amino-2-[3-(2,6-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid represents a fascinating example of how structural complexity can be harnessed to develop innovative chemical entities with therapeutic potential. As research continues to uncover its full range of applications, this compound stands at the forefront of advancements in medicinal chemistry.